ethyl 5-methyl-1H-indole-3-carboxylate

• CAS RN: 88611-94-3
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: ethyl 5-methyl-1H-indole-3-carboxylate
• InChI: InChI=1S/C12H13NO2/c1-3-15-12(14)10-7-13-11-5-4-8(2)6-9(10)11/h4-7,13H,3H2,1-2H3
• InChI Key: YHDOEUDINHQBDO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CNC2=C1C=C(C=C2)C

Description

Ethyl 5-methyl-1H-indole-3-carboxylate is a type of indole derivative. Indoles are significant heterocyclic systems in natural products and drugs. They play a main role in cell biology and have various biologically vital properties.

Synthesis Analysis

Indole derivatives are synthesized using various methods. For instance, ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate can be used in the synthesis of 2-phenylthiomethyl-indole derivatives.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons. This makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

Ethyl 5-methyl-1H-indole-3-carboxylate can be used in various chemical reactions. For example, it can be used in the synthesis of oxazino [4,3-a]indoles via cascade addition-cyclization reactions.

Mechanism of Action

The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years. They bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The investigation of novel methods of synthesis has attracted the attention of the chemical community.